Cas no 2137670-12-1 (Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)-)
Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)-
-
- Inchi: 1S/C14H16BrN/c1-4-10-7-13(9(2)3)16-14-8-11(15)5-6-12(10)14/h5-9H,4H2,1-3H3
- InChI Key: QANFAZRLBWJKSD-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=C(Br)C=2)C(CC)=CC=1C(C)C
Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-673241-0.05g |
7-bromo-4-ethyl-2-(propan-2-yl)quinoline |
2137670-12-1 | 95.0% | 0.05g |
$851.0 | 2025-03-13 | |
| Enamine | EN300-673241-0.1g |
7-bromo-4-ethyl-2-(propan-2-yl)quinoline |
2137670-12-1 | 95.0% | 0.1g |
$892.0 | 2025-03-13 | |
| Enamine | EN300-673241-0.25g |
7-bromo-4-ethyl-2-(propan-2-yl)quinoline |
2137670-12-1 | 95.0% | 0.25g |
$933.0 | 2025-03-13 | |
| Enamine | EN300-673241-0.5g |
7-bromo-4-ethyl-2-(propan-2-yl)quinoline |
2137670-12-1 | 95.0% | 0.5g |
$974.0 | 2025-03-13 | |
| Enamine | EN300-673241-1.0g |
7-bromo-4-ethyl-2-(propan-2-yl)quinoline |
2137670-12-1 | 95.0% | 1.0g |
$1014.0 | 2025-03-13 | |
| Enamine | EN300-673241-2.5g |
7-bromo-4-ethyl-2-(propan-2-yl)quinoline |
2137670-12-1 | 95.0% | 2.5g |
$1988.0 | 2025-03-13 | |
| Enamine | EN300-673241-5.0g |
7-bromo-4-ethyl-2-(propan-2-yl)quinoline |
2137670-12-1 | 95.0% | 5.0g |
$2940.0 | 2025-03-13 | |
| Enamine | EN300-673241-10.0g |
7-bromo-4-ethyl-2-(propan-2-yl)quinoline |
2137670-12-1 | 95.0% | 10.0g |
$4360.0 | 2025-03-13 |
Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)-
Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- (CAS No. 2137670-12-1): A Comprehensive Overview
Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 2137670-12-1, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, which is well-known for its broad spectrum of biological activities and utility in the development of therapeutic agents.
The molecular structure of Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- features a fused benzene and pyridine ring system, with substituents that enhance its pharmacological properties. The presence of a bromine atom at the 7-position, an ethyl group at the 4-position, and an isopropyl group at the 2-position contributes to its unique chemical and biological characteristics. These structural features make it a valuable scaffold for further derivatization and exploration of its potential applications in drug discovery.
In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy against various diseases, including infectious diseases and cancer. The brominated quinolines have shown particular promise in medicinal chemistry due to their enhanced binding affinity to biological targets. Specifically, Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- has been investigated for its potential as an antimalarial and anticancer agent.
One of the most compelling aspects of this compound is its ability to modulate key biological pathways involved in disease progression. For instance, studies have indicated that quinoline derivatives can interfere with DNA replication and transcription in cancer cells, leading to their death. Additionally, the bromine substituent can enhance the compound's ability to interact with enzymes and receptors, making it more effective at lower concentrations.
Recent research has also highlighted the synthetic versatility of Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)-. Researchers have developed novel synthetic routes that allow for efficient production of this compound and its derivatives. These methods often involve multi-step organic transformations, including bromination, alkylation, and isopropylation, which are optimized for high yield and purity.
The pharmacokinetic properties of Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- have also been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including good solubility in water and moderate bioavailability.
In addition to its potential as a drug candidate, Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- has applications in chemical biology research. It serves as a valuable tool for studying enzyme mechanisms and interactions with biological targets. By using this compound as a probe, researchers can gain insights into complex biological processes and develop new therapeutic strategies.
The development of new synthetic methodologies for quinoline derivatives continues to be an active area of research. Advances in catalytic bromination techniques have enabled the efficient introduction of bromine atoms at specific positions on the quinoline ring. Similarly, novel alkylation methods have been developed to incorporate ethyl and isopropyl groups with high selectivity.
The role of computational chemistry in the design and optimization of quinoline derivatives cannot be overstated. Molecular modeling techniques allow researchers to predict the binding affinity of these compounds to biological targets before they are synthesized. This approach saves time and resources by identifying promising candidates early in the drug discovery process.
Efforts are also underway to develop green chemistry approaches for synthesizing quinoline derivatives. These methods aim to minimize waste and reduce environmental impact while maintaining high yields and purity. Sustainable practices are increasingly important in pharmaceutical research as they align with global efforts to promote environmental responsibility.
The future prospects for Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)- are bright, with ongoing research exploring its potential in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, so too will our ability to design compounds that target these processes effectively. The combination of synthetic innovation and computational modeling will undoubtedly play a crucial role in realizing this potential.
2137670-12-1 (Quinoline, 7-bromo-4-ethyl-2-(1-methylethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)